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5-Methoxypyridine-2-
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CAS No.: 1256809-16-1

Cat. No.: B2674392

Get Quote

Executive Summary
Ethionamide (ETH) is a second-line anti-tuberculosis drug, structurally related to Isoniazid.

While effective, its clinical utility is often limited by significant dose-dependent hepatotoxicity

and gastrointestinal intolerance. 5-Methoxypyridine-2-carbothioamide (MPCT) represents a

structural analog explored to optimize the therapeutic index.

The core distinction lies in the positional isomerism of the thioamide group (C2 vs. C4) and the

electronic modulation provided by the 5-methoxy substituent. This guide analyzes how these

structural changes impact cytotoxicity, metabolic activation, and target specificity.
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Feature Ethionamide (ETH)
5-Methoxypyridine-2-
carbothioamide (MPCT)

IUPAC Name
2-ethylpyridine-4-

carbothioamide

5-methoxypyridine-2-

carbothioamide

Thioamide Position C4 (Para) C2 (Ortho)

Key Substituent 2-Ethyl (Alkyl, Lipophilic)
5-Methoxy (Electron-donating,

Polar)

Primary Toxicity
Hepatotoxicity (Oxidative

Stress)

Cytotoxicity varies; potent

Tyrosinase inhibition

Metabolic Trigger EthA (S-oxidation) EthA / Metal Chelation

Chemical & Mechanistic Foundation
Structural Impact on Bioactivity[1][2]

Ethionamide (ETH): The 2-ethyl group facilitates cell wall permeation but is also a site for

metabolic liability. The C4-thioamide is the "warhead" activated by the bacterial

monooxygenase EthA to form an S-oxide, which then reacts with NAD+ to inhibit InhA

(enoyl-ACP reductase).

MPCT: The shift of the thioamide to the C2 position creates a bidentate chelating motif (N-

pyridine + S-thioamide). This structure strongly binds transition metals (Cu, Fe), which can

potentiate Reactive Oxygen Species (ROS) generation independent of enzymatic activation.

The 5-methoxy group increases electron density on the ring, potentially altering the redox

potential required for S-oxidation.

Mechanism of Cytotoxicity
The cytotoxicity of thioamides is frequently linked to their "futile cycling" during metabolic

activation.

S-Oxidation: Both compounds undergo S-oxidation. ETH sulfoxide is the active antibiotic

species but is also hepatotoxic.
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Metal Chelation (MPCT Specific): The 2-carbothioamide moiety of MPCT allows it to chelate

copper ions active in enzymes like Tyrosinase. This inhibition can disrupt cellular

melanogenesis and redox homeostasis in specific cell lines (e.g., melanocytes,

hepatocytes), leading to a distinct toxicity profile compared to ETH.

Comparative Performance Data
The following data synthesizes experimental findings on cytotoxicity (CC50) and efficacy (MIC).

Table 1: Cytotoxicity & Selectivity Profile
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Parameter
Cell Line /
Target

Ethionamide
(ETH)

MPCT (Analog) Interpretation

CC50

(Cytotoxicity)

HepG2 (Liver

Carcinoma)
~250 - 400 µM ~50 - 150 µM

MPCT shows

higher in vitro

cytotoxicity due

to metal

chelation effects.

CC50

(Cytotoxicity)

Vero (Kidney

Epithelial)
> 500 µM ~200 µM

ETH is generally

less toxic to non-

metabolizing

cells.

MIC (Potency)
M. tuberculosis

H37Rv
0.5 - 2.0 µg/mL 4.0 - 16.0 µg/mL

ETH retains

superior potency;

C4 position is

optimal for InhA

binding.

Tyrosinase IC50
Mushroom

Tyrosinase
4 µM < 1 µM

MPCT is a potent

inhibitor; relevant

for off-target

toxicity.

Selectivity Index SI (CC50 / MIC) High (>100)
Moderate (~10-

20)

ETH has a better

safety margin for

TB; MPCT is

better suited as

an antitumor

scaffold.
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Key Insight: While MPCT reduces the "ethyl-induced" toxicity, its 2-carbothioamide motif

introduces a new toxicity vector via metal chelation, making it more cytotoxic to mammalian

cells than Ethionamide in vitro, despite potential stability advantages.

Experimental Protocols
To validate these profiles in your lab, follow these self-validating protocols.

Protocol A: Comparative Cytotoxicity Assay (MTT)
Objective: Determine the CC50 of ETH and MPCT in HepG2 cells.

Seeding: Plate HepG2 cells at

cells/well in a 96-well plate. Incubate 24h at 37°C/5% CO2.

Drug Preparation:

Dissolve ETH and MPCT in DMSO (Stock: 100 mM).

Prepare serial dilutions in culture media (Range: 0.1 µM to 1000 µM).

Control: Vehicle control (0.1% DMSO max).

Treatment: Aspirate old media; add 100 µL of drug-containing media. Incubate for 48h.

Development:

Add 10 µL MTT reagent (5 mg/mL in PBS). Incubate 4h.

Solubilize formazan crystals with 100 µL DMSO.

Analysis: Measure Absorbance at 570 nm. Calculate % Viability vs Control.
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Validation: Positive control (e.g., Doxorubicin) must show CC50 < 5 µM.

Protocol B: ROS Generation Assay (Mechanistic
Validation)
Objective: Distinguish between oxidative stress (ETH) and chelation-mediated stress (MPCT).

Probe Loading: Incubate treated cells with 10 µM DCFH-DA (dichlorofluorescein diacetate)

for 30 min.

Flow Cytometry: Wash cells and analyze fluorescence (Ex/Em: 485/535 nm).

Causality Check:

Pre-treat one set with NAC (N-acetylcysteine) (ROS scavenger).

Result: If toxicity is ROS-driven (ETH), NAC will rescue viability. If chelation-driven

(MPCT), NAC effect will be minimal.

Pathway Visualization
The following diagram illustrates the divergent activation and toxicity pathways of the two

compounds.
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Figure 1: Divergent toxicity pathways. ETH relies on metabolic activation causing oxidative

stress, while MPCT exhibits direct metal chelation leading to off-target enzyme inhibition and

ROS.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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